Cas no 2138567-55-0 (3,4-dichloro-5-(pyrimidin-5-yl)aniline)

• Product name: 3,4-dichloro-5-(pyrimidin-5-yl)aniline
• CAS No: 2138567-55-0
• MF: C₁₀H₇Cl₂N₃
• MW: 240.088679552078
• CID: 6452322
• PubChem ID: 165495871

3,4-dichloro-5-(pyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-5-(pyrimidin-5-yl)aniline
• 2138567-55-0
• EN300-1142392

• Inchi： 1S/C10H7Cl2N3/c11-9-2-7(13)1-8(10(9)12)6-3-14-5-15-4-6/h1-5H,13H2
• InChI Key： RTIINJHBKHUUMW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1C1=CN=CN=C1)N)Cl

Computed Properties

• Exact Mass: 239.0017026g/mol
• Monoisotopic Mass: 239.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 3,4-dichloro-5-(pyrimidin-5-yl)aniline

Comprehensive Overview of 3,4-dichloro-5-(pyrimidin-5-yl)aniline (CAS No. 2138567-55-0): Properties, Applications, and Research Insights

3,4-dichloro-5-(pyrimidin-5-yl)aniline (CAS No. 2138567-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic amine combines a pyrimidine ring with a dichloro-substituted aniline moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₀H₇Cl₂N₃, reflects a balanced polarity and reactivity, which is critical for drug discovery and material science applications.

In recent years, the demand for pyrimidine derivatives like 3,4-dichloro-5-(pyrimidin-5-yl)aniline has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "CAS 2138567-55-0 suppliers" or "pyrimidine-aniline hybrid compounds," highlighting its commercial and academic relevance. The compound’s chloro-substituted aromatic ring enhances its binding affinity to biological targets, a feature exploited in designing next-generation therapeutics.

From a synthetic chemistry perspective, 3,4-dichloro-5-(pyrimidin-5-yl)aniline is synthesized via palladium-catalyzed cross-coupling reactions, a method widely discussed in forums on "green chemistry alternatives." Its crystalline structure and stability under ambient conditions make it suitable for scalable production. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a key factor for industries prioritizing "high-purity chemical intermediates."

The compound’s applications extend to material science, where its electron-deficient pyrimidine core facilitates the development of organic semiconductors. Queries like "pyrimidine-based OLED materials" align with this trend, as researchers explore its optoelectronic properties. Additionally, its role in covalent organic frameworks (COFs) is under investigation, addressing the growing interest in "porous materials for gas storage."

Environmental and safety profiles of 3,4-dichloro-5-(pyrimidin-5-yl)aniline are rigorously evaluated to comply with global regulatory standards. While not classified as hazardous, proper handling protocols are emphasized in SDS documentation, a topic often searched as "safe handling of halogenated amines." Its biodegradability and low bioaccumulation potential further enhance its appeal for sustainable chemistry initiatives.

In conclusion, 3,4-dichloro-5-(pyrimidin-5-yl)aniline (CAS No. 2138567-55-0) represents a pivotal building block in modern chemistry. Its dual utility in life sciences and advanced materials underscores its importance, while ongoing research continues to unlock new functionalities. For those seeking "custom synthesis of pyrimidine derivatives" or "structure-activity relationship studies," this compound offers a compelling case study in innovation.